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Compound of Interest

Compound Name: N-Boc-4-bromo-2-fluoroaniline

Cat. No.: B182560

Essential Safety and Handling Guide for N-Boc-
4-bromo-2-fluoroaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of N-Boc-4-bromo-2-fluoroaniline. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Safety Data Summary

N-Boc-4-bromo-2-fluoroaniline is a chemical compound that requires careful handling due to
its potential health hazards. The following table summarizes its key hazard information.
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Hazard Classification

GHS Hazard Statements

Acute Toxicity

Harmful if swallowed (Category 4), Toxic in
contact with skin (Category 3), Toxic if inhaled
(Category 3).[1][2][3]

Skin Corrosion/Irritation

Causes skin irritation (Category 2).[2][3]

Serious Eye Damage/Irritation

Causes serious eye irritation (Category 2).[2][3]

Specific Target Organ Toxicity

May cause respiratory irritation (single
exposure, Category 3) and may cause damage
to organs through prolonged or repeated

exposure (Category 2).[1][2]

Aquatic Toxicity

Very toxic to aquatic life with long-lasting effects.

[1]

Personal Protective Equipment (PPE)

To minimize exposure risks, the following personal protective equipment is mandatory when

handling N-Boc-4-bromo-2-fluoroaniline.
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PPE Category

Specifications

Eye and Face Protection

Chemical safety goggles or a face shield are

essential to protect against splashes.[4][5]

Hand Protection

Chemical-resistant gloves, such as nitrile or
butyl rubber, must be worn.[4][6][7] Always
inspect gloves for any signs of degradation or

puncture before use.

Body Protection

Alab coat, long pants, and closed-toe shoes are
required to prevent skin contact.[6] For tasks
with a higher risk of splashing, a chemical-
resistant apron should be worn over the lab

coat.

Respiratory Protection

All work with this compound must be performed
in a certified chemical fume hood or a glove box
to ensure adequate ventilation.[6][8] If
engineering controls are not sufficient, a

NIOSH-approved respirator may be necessary.

Experimental Protocol: Safe Handling and Storage

Adherence to the following procedural steps is critical for the safe handling and storage of N-

Boc-4-bromo-2-fluoroaniline.

[EEN

fume hood with sufficient airflow.[6]

recently tested.[6]

2. Handling:

. Engineering Controls:

All weighing and handling of the solid compound should be conducted within a chemical

Ensure that a safety shower and eyewash station are readily accessible and have been

Avoid the formation of dust and aerosols.[8][9]
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e Do not breathe dust, fumes, or vapors.[2]

e Avoid contact with skin, eyes, and clothing.[6][9]

e Wash hands thoroughly after handling the compound and before leaving the laboratory.[1][6]
3. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

e Protect from moisture and light.[6]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[6]

Emergency Procedures

In the event of an exposure or spill, follow these immediate actions:
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Incident First Aid and Spill Management Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][3][6]

Immediately remove all contaminated clothing
] and shoes. Wash the affected skin area with
Skin Contact )
soap and plenty of water for at least 15 minutes.

Seek medical attention.[2][3][6]

Move the affected person to fresh air. If
) breathing is difficult, provide oxygen. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.[2][3][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center immediately.[2][6][9]

For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
_ in a suitable, labeled container for disposal.[8]
spil For large spills, evacuate the area and contact
the institution's environmental health and safety

department.[6]

Disposal Plan

Proper disposal of N-Boc-4-bromo-2-fluoroaniline and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste material, including contaminated PPE, in a designated and properly labeled
hazardous waste container.
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» Do not mix with other waste streams.[1]

2. Container Disposal:

o Empty containers should be handled as hazardous waste and should not be reused.[1]
3. Regulatory Compliance:

» All waste disposal must be conducted in accordance with local, state, and federal
environmental regulations.[1][10] Contact your institution's environmental health and safety
office for specific guidance on hazardous waste disposal procedures.

Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for safely managing N-Boc-4-bromo-2-
fluoroaniline from receipt to disposal.
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Caption: Workflow for handling N-Boc-4-bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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